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Cat. No.: B15147180

For Researchers, Scientists, and Drug Development Professionals

Introduction

Adynerin gentiobioside is a cardiac glycoside, a class of naturally occurring compounds
known for their effects on cardiac muscle.[1] Like other cardiac glycosides, its primary
mechanism of action is the inhibition of the Na+/K+-ATPase pump in cell membranes.[1][2] This
inhibition leads to an increase in intracellular sodium, which in turn affects the Na+/Ca2+
exchanger, resulting in increased intracellular calcium and enhanced cardiac contractility.[2]
While historically used for cardiac conditions, recent research has focused on the potential of
cardiac glycosides as anticancer agents. This document provides an overview of available data
and standardized protocols for investigating the therapeutic potential of Adynerin
gentiobioside.

Quantitative Data

While specific quantitative data for Adynerin gentiobioside is limited in publicly available
literature, a pharmacokinetic study on Adynerin provides valuable insights into its behavior in

Vivo.

Table 1: Pharmacokinetic Parameters of Adynerin and Oleandrin in Rats[3]
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Parameter

Adynerin

Oleandrin

Administration Route

Oral (5 mg/kg) / Sublingual IV
(1 mg/kg)

Oral (5 mg/kg) / Sublingual IV
(1 mg/kg)

Bioavailability 93.1% 7.0%
Lower Limit of Quantification

0.5 ng/mL 0.5 ng/mL
(LLOQ)
Limit of Detection (LOD) 0.15 ng/mL 0.15 ng/mL
Intra-day Precision within 14% within 13%
Inter-day Precision within 14% within 13%

Accuracy

98% to 109%

91% to 108%

Recovery

> 86%

> 89%

Matrix Effect

86% to 94%

90% to 97%

Signaling Pathways

The primary signaling pathway affected by cardiac glycosides like Adynerin gentiobioside is

initiated by the inhibition of the Na+/K+-ATPase. This leads to downstream effects on

intracellular calcium levels and can influence various other signaling cascades.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://en.wikipedia.org/wiki/Cardiac_glycoside
https://cvpharmacology.com/cardiostimulatory/digitalis
https://arabjchem.org/determination-of-oleandrin-and-adynerin-in-rat-plasma-by-uplcms-ms-and-their-pharmacokinetic-study/
https://arabjchem.org/determination-of-oleandrin-and-adynerin-in-rat-plasma-by-uplcms-ms-and-their-pharmacokinetic-study/
https://www.benchchem.com/product/b15147180#adynerin-gentiobioside-as-a-potential-therapeutic-agent
https://www.benchchem.com/product/b15147180#adynerin-gentiobioside-as-a-potential-therapeutic-agent
https://www.benchchem.com/product/b15147180#adynerin-gentiobioside-as-a-potential-therapeutic-agent
https://www.benchchem.com/product/b15147180#adynerin-gentiobioside-as-a-potential-therapeutic-agent
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15147180?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15147180?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

